Cas no 2490344-52-8 (rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis)

• Product Name: rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis
• CAS No: 2490344-52-8
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• MDL: MFCD32852750
• CID: 5669537
• PubChem ID: 154878880
• Update Time: 2025-10-29

rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• Z4606560851
• 2490344-52-8
• (1R,2S)-2-(5-Sulfanylidene-1,2-dihydro-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid
• EN300-27113455
• rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid
• rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis

• MDL： MFCD32852750
• Inchi： 1S/C8H11N3O2S/c12-7(13)5-3-1-2-4(5)6-9-8(14)11-10-6/h4-5H,1-3H2,(H,12,13)(H2,9,10,11,14)/t4-,5+/m0/s1
• InChI Key： QFECNDTUZLQGTB-CRCLSJGQSA-N
• SMILES： S=C1NNC([C@H]2CCC[C@H]2C(=O)O)=N1

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106Ų

Additional information on rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis

Research Brief on rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis (CAS: 2490344-52-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific enzymatic pathways. Among these, the compound rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis (CAS: 2490344-52-8) has emerged as a promising candidate due to its unique structural and functional properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its cyclopentane backbone and 1,2,4-triazole-3-thiol moiety, has been investigated for its role as a potent inhibitor of metalloenzymes, particularly those involved in inflammatory and metabolic disorders. Recent studies have demonstrated its high affinity for zinc-dependent enzymes, such as matrix metalloproteinases (MMPs) and angiotensin-converting enzyme (ACE), suggesting its potential utility in treating conditions like hypertension, fibrosis, and cancer metastasis. The stereochemistry of the compound, particularly the cis configuration, has been shown to enhance its binding efficiency and selectivity.

Synthetic approaches to rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis have been refined to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route utilizing chiral auxiliaries, achieving an enantiomeric excess of over 95%. This advancement addresses previous challenges related to racemization during synthesis, paving the way for scalable production and further pharmacological evaluation.

In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited nanomolar inhibitory activity against MMP-9, a key enzyme implicated in tumor invasion and angiogenesis. Additionally, preclinical models of pulmonary fibrosis showed significant reduction in collagen deposition upon treatment with the compound, underscoring its antifibrotic properties. These findings position it as a viable lead for drug development in oncology and fibrotic diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis. Issues such as oral bioavailability and metabolic stability are currently under investigation, with recent efforts focusing on prodrug strategies and formulation enhancements. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of this compound into clinical trials.

In conclusion, rac-(1R,2S)-2-(5-sulfanyl-1H-1,2,4-triazol-3-yl)cyclopentane-1-carboxylic acid, cis represents a versatile scaffold with broad therapeutic implications. Its unique mechanism of action and refined synthetic accessibility make it a focal point for future research in chemical biology and drug discovery. Continued exploration of its structure-activity relationships and therapeutic applications will likely yield significant contributions to the field.